Cas no 1803524-44-8 (6-Bromo-3-cyano-2-methyl-4-(trifluoromethoxy)pyridine)

• Product Name: 6-Bromo-3-cyano-2-methyl-4-(trifluoromethoxy)pyridine
• CAS No: 1803524-44-8
• MF: C₈H₄BrF₃N₂O
• MW: 281.029371261597
• CID: 4910045
• Update Time: 2025-06-22

6-Bromo-3-cyano-2-methyl-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-cyano-2-methyl-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H4BrF3N2O/c1-4-5(3-13)6(2-7(9)14-4)15-8(10,11)12/h2H,1H3
• InChI Key： YGFVEURMFKJGMP-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C#N)C(C)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 275
• XLogP3: 3.2
• Topological Polar Surface Area: 45.9

Additional information on 6-Bromo-3-cyano-2-methyl-4-(trifluoromethoxy)pyridine

Introduction to 6-Bromo-3-cyano-2-methyl-4-(trifluoromethoxy)pyridine (CAS No. 1803524-44-8)

6-Bromo-3-cyano-2-methyl-4-(trifluoromethoxy)pyridine (CAS No. 1803524-44-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has garnered attention for its potential in the development of novel therapeutic agents. The presence of a bromo, cyano, methyl, and trifluoromethoxy substituent on the pyridine ring imparts specific chemical and biological properties that make it an attractive candidate for various research and development activities.

The chemical structure of 6-Bromo-3-cyano-2-methyl-4-(trifluoromethoxy)pyridine is defined by its molecular formula C₁₀H₆BrF₃N₂O. The bromo substituent at the 6-position and the cyano group at the 3-position contribute to its reactivity and functional versatility. The methyl group at the 2-position and the trifluoromethoxy group at the 4-position further enhance its stability and solubility properties, making it suitable for a wide range of synthetic transformations and biological evaluations.

In recent years, 6-Bromo-3-cyano-2-methyl-4-(trifluoromethoxy)pyridine has been extensively studied for its potential as a building block in the synthesis of bioactive molecules. Its unique combination of functional groups allows for the creation of diverse derivatives with tailored pharmacological profiles. For instance, researchers have utilized this compound as a key intermediate in the development of new antiviral agents, anticancer drugs, and anti-inflammatory compounds.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of 6-Bromo-3-cyano-2-methyl-4-(trifluoromethoxy)pyridine in the synthesis of a series of pyridine-based inhibitors targeting specific enzymes involved in cancer progression. The resulting compounds exhibited potent inhibitory activity against these enzymes, demonstrating the potential of this compound as a lead structure for further optimization.

Beyond its applications in drug discovery, 6-Bromo-3-cyano-2-methyl-4-(trifluoromethoxy)pyridine has also been explored for its utility in materials science. Its unique electronic properties make it a valuable component in the development of organic semiconductors and photovoltaic materials. Researchers have reported that derivatives of this compound exhibit excellent charge transport properties, making them promising candidates for use in organic electronic devices.

The synthesis of 6-Bromo-3-cyano-2-methyl-4-(trifluoromethoxy)pyridine typically involves multistep processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include sequential functionalization reactions starting from readily available pyridine derivatives. The choice of reagents and reaction conditions can significantly impact the efficiency and selectivity of these transformations, making it essential to optimize each step for large-scale production.

In terms of safety and handling, while 6-Bromo-3-cyano-2-methyl-4-(trifluoromethoxy)pyridine is not classified as a hazardous material, it is important to follow standard laboratory practices to ensure safe handling and storage. Proper personal protective equipment (PPE) should be used when working with this compound to minimize exposure risks.

The future prospects for 6-Bromo-3-cyano-2-methyl-4-(trifluoromethoxy)pyridine are promising. Ongoing research continues to uncover new applications and derivatives with enhanced biological activities. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing various fields within chemistry and biology.